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For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for analyzing output data from the

WAM2layers atmospheric moisture tracking model using Python. WAM2layers is a powerful

tool for understanding atmospheric dynamics and studying rainfall patterns by mapping their

sources and sinks.[1] This guide will walk you through the necessary steps to install required

software, load, and analyze the model's output, and visualize the results.

Data Presentation
WAM2layers output typically consists of gridded atmospheric data that quantifies the

movement of moisture. The primary output variables will differ depending on whether a forward

or backward tracking experiment was performed. Key quantitative data from a WAM2layers

analysis can be summarized as follows:
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Data Category

Potential
Variable
Names (in
NetCDF
output)

Description Dimensions Units

Tracked Moisture

Fluxes
ft_n, ft_e

Vertically

integrated

northward and

eastward

moisture fluxes

of tagged water

vapor.

time, latitude,

longitude
kg m⁻¹ s⁻¹

Tracked

Precipitable

Water

s_track

The amount of

tagged water

vapor in the

atmospheric

column.

time, latitude,

longitude
kg m⁻²

Source/Sink

Contributions
e_track, p_track

Tracked

evaporation

(source) or

precipitation

(sink) at the

surface.

time, latitude,

longitude
kg m⁻² s⁻¹

Moisture Balance
moisture_budget

_error

The error in the

moisture budget

calculation,

useful for

assessing model

performance.

time, latitude,

longitude
kg m⁻²

Note: The exact variable names may vary based on the specific version of WAM2layers and

the configuration of the experiment. It is essential to inspect the output file to determine the

precise names of the variables.
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Experimental Protocols
This section details the methodology for loading, analyzing, and visualizing WAM2layers output

data using Python. The recommended library for handling this type of gridded data is xarray,

which provides a powerful and intuitive interface for working with labeled multi-dimensional

arrays, such as those found in NetCDF files.

Software Installation
First, ensure you have Python 3.9 or higher installed. The wam2layers package and its

dependencies can be installed using pip. It is highly recommended to use a virtual environment

to manage project dependencies.

This installation includes xarray for data handling and cartopy and matplotlib for plotting.

Loading WAM2layers Output Data
WAM2layers output is typically saved in NetCDF format (.nc files). The xarray library is the

standard tool for reading and writing these files in the atmospheric and climate sciences.

The following Python script demonstrates how to open a WAM2layers output file:

Data Inspection and Exploration
After loading the dataset, the first step is to inspect its contents to understand the variables,

dimensions, and metadata.

Basic Analysis: Calculating Regional Moisture Sources
A common analysis is to calculate the total moisture contribution from a specific region over

time. This involves selecting a spatial area and summing the tracked evaporation or

precipitation.

Mandatory Visualization
Clear visualization is crucial for interpreting the spatial and temporal patterns in WAM2layers

output. The following diagrams, generated using Graphviz, illustrate key workflows and

relationships.
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1. Setup

2. Data Handling

3. Analysis

4. Visualization

Install Python and
WAM2layers Package

Load WAM2layers Output
(NetCDF) with xarray

Inspect Data
(Variables, Dimensions)

ds = xr.open_dataset()

Select Spatial Region
and Time Period

Calculate Statistics
(e.g., Regional Sums, Means)

Generate Spatial Maps
(e.g., with Cartopy)

Spatial Data

Create Time Series Plots

Temporal Data
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Input Data WAM2layers Model

Output Data (NetCDF)

Gridded Atmospheric Data
(e.g., ERA5)

WAM2layers Tracking
(Forward or Backward) xarray.Dataset

Data Variables
(e.g., e_track, ft_n)

contains
Coordinates

(time, latitude, longitude)
indexed by

Metadata
(units, description)described by
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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